Cas no 56404-21-8 (1-Iodo-2,4-dimethyl-3-nitrobenzene)

1-Iodo-2,4-dimethyl-3-nitrobenzene structure
56404-21-8 structure
Product Name:1-Iodo-2,4-dimethyl-3-nitrobenzene
CAS No:56404-21-8
MF:C8H8INO2
MW:277.059094429016
MDL:MFCD02709656
CID:1039917
PubChem ID:2324887
Update Time:2025-04-20

1-Iodo-2,4-dimethyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Iodo-2,4-dimethyl-3-nitrobenzene
    • 1-Iodo-2,4-dimethyl-3-nitro-benzene
    • PubChem23967
    • 2,4-dimethyl-3-nitroiodobenzene
    • BIACWLGCCVBYNE-UHFFFAOYSA-N
    • 8247AB
    • 1,3-Dimethyl-4-iodo-2-nitrobenzene
    • FCH1600995
    • AX8237806
    • ST24038039
    • Z56794873
    • SB37690
    • AB01098847-03
    • NCGC00329503-01
    • MFCD02709656
    • DA-29303
    • AKOS016007267
    • 56404-21-8
    • SY346701
    • A869957
    • AS-40318
    • CS-0153729
    • SCHEMBL1013018
    • DTXSID80368094
    • MDL: MFCD02709656
    • Inchi: 1S/C8H8INO2/c1-5-3-4-7(9)6(2)8(5)10(11)12/h3-4H,1-2H3
    • InChI Key: BIACWLGCCVBYNE-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C)C(=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 276.95998g/mol
  • Monoisotopic Mass: 276.95998g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 3.1

1-Iodo-2,4-dimethyl-3-nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Alichem
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$480.00 2023-09-01
Alichem
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TRC
I738025-50mg
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$ 50.00 2022-06-04
TRC
I738025-100mg
1-Iodo-2,4-dimethyl-3-nitrobenzene
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$ 70.00 2022-06-04
TRC
I738025-500mg
1-Iodo-2,4-dimethyl-3-nitrobenzene
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$ 275.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZT374-5g
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